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Compound of Interest

Compound Name: Lithium trimethylsilanolate

Cat. No.: B1581542 Get Quote

An In-depth Technical Guide to Lithium Trimethylsilanolate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of lithium trimethylsilanolate, a versatile

organosilicon compound. It covers its chemical identity, molecular structure, key properties,

synthesis protocols, and significant applications in various fields of research and development.

Chemical Identity and Molecular Structure
Lithium trimethylsilanolate, also known as trimethylsilanol lithium salt, is an alkali metal salt

of trimethylsilanol. It is a valuable reagent in organic synthesis and materials science due to the

high nucleophilicity of the oxygen atom linked to the silicon.[1]

CAS Number: 2004-14-0[2][3][4]

Molecular Structure:

Molecular Formula: C₃H₉LiOSi[2][4][5]

Linear Formula: (CH₃)₃SiOLi[3]

SMILES:[Li+].C--INVALID-LINK--(C)[O-][3]

InChI Key: OXOZHAWWRPCVGL-UHFFFAOYSA-N[3][5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1581542?utm_src=pdf-interest
https://www.benchchem.com/product/b1581542?utm_src=pdf-body
https://www.benchchem.com/product/b1581542?utm_src=pdf-body
https://www.benchchem.com/product/b1581542?utm_src=pdf-body
https://www.benchchem.com/product/b1581542
https://www.chemimpex.com/products/36519
https://www.sigmaaldrich.com/JP/ja/product/aldrich/345474
https://www.scbt.com/p/lithium-trimethylsilanolate-2004-14-0
https://www.chemimpex.com/products/36519
https://www.scbt.com/p/lithium-trimethylsilanolate-2004-14-0
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-trimethylsilanolate
https://www.sigmaaldrich.com/JP/ja/product/aldrich/345474
https://www.sigmaaldrich.com/JP/ja/product/aldrich/345474
https://www.sigmaaldrich.com/JP/ja/product/aldrich/345474
https://pubchem.ncbi.nlm.nih.gov/compound/Lithium-trimethylsilanolate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581542?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The structure consists of a lithium cation ionically bonded to the oxygen atom of the

trimethylsilanolate anion.

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of lithium trimethylsilanolate is

presented below.

Property Value Reference(s)

Molecular Weight 96.13 g/mol [2][3]

Appearance
Pale yellow to light orange

powder
[2]

Assay 95% to 105.5% (by titration) [2][3]

Form Solid [3]

Storage Conditions
Room Temperature, under

inert atmosphere
[2][6]

Key Stability and Reactivity Information:

Moisture Sensitivity: Decomposes slowly in moist air and rapidly in water.[1]

Reactivity with CO₂: Reacts with carbon dioxide, particularly in the presence of moisture, to

form lithium carbonate and hexamethyldisiloxane.[1] This reactivity is utilized in applications

like atomic layer deposition (ALD).[1]

Handling: Due to its air and moisture sensitivity, it should be handled under an inert

atmosphere (e.g., nitrogen or argon).[6]

Synthesis of Lithium Trimethylsilanolate
The synthesis of lithium trimethylsilanolate is primarily achieved through the cleavage of the

Si-O-Si bond in hexamethyldisiloxane.[1] Two main routes are commonly employed, differing in

the lithium source used.
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Experimental Protocol: Industrial Scale Synthesis
This method is cost-effective and safer for large-scale production, utilizing lithium hydroxide.[1]

Reaction: (CH₃)₃SiOSi(CH₃)₃ + 2 LiOH·H₂O → 2 (CH₃)₃SiOLi + 3 H₂O

Materials:

Hexamethyldisiloxane

Lithium hydroxide monohydrate (LiOH·H₂O)

Mixed organic solvent (e.g., absolute ethanol and cyclohexane in a 1:1 to 1.5:1 mass ratio)

[7]

Nitrogen (N₂) gas for inert atmosphere

Procedure:[7]

To a reaction vessel, add hexamethyldisiloxane, lithium hydroxide monohydrate, and the

mixed organic solvent. The molar ratio of hexamethyldisiloxane to LiOH·H₂O should be 1:1.

[7]

Purge the reactor with nitrogen gas to establish an inert atmosphere.

Heat the mixture to reflux.

Maintain the reflux for 24 to 48 hours.

After the reaction is complete, allow the mixture to cool naturally to room temperature.

Filter the resulting solid product.

Dry the collected solid under vacuum (0.1 MPa) at 80°C for 2 to 4 hours to yield the final

lithium trimethylsilanolate product.

Experimental Protocol: Laboratory Scale Synthesis
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This convenient laboratory-scale synthesis uses an organolithium reagent, such as

methyllithium, and is valued for its high yield.[1] It was first reported by Seyferth and Alleston in

1963.[1][8]

Reaction: (CH₃)₃SiOSi(CH₃)₃ + CH₃Li → (CH₃)₃SiOLi + (CH₃)₄Si

Materials:

Hexamethyldisiloxane

Methyllithium (CH₃Li) solution in a suitable solvent (e.g., diethyl ether)

Anhydrous solvent (e.g., diethyl ether)

Nitrogen (N₂) or Argon (Ar) gas for inert atmosphere

Procedure:[1][8]

Under an inert atmosphere, dissolve hexamethyldisiloxane in an anhydrous solvent in a

suitable reaction flask equipped with a magnetic stirrer and a dropping funnel.

Cool the solution in an ice bath.

Slowly add the methyllithium solution to the stirred hexamethyldisiloxane solution.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

The resulting solution of lithium trimethylsilanolate can often be used directly for

subsequent reactions.[8] Alternatively, the solvent and the volatile tetramethylsilane

byproduct can be removed under vacuum to isolate the solid product.
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Caption: Synthesis pathways for lithium trimethylsilanolate.

Applications in Research and Development
Lithium trimethylsilanolate is a versatile compound with a growing number of applications.

Organic Synthesis
Due to the polarity of the Li-O-Si linkage, the oxygen atom is highly nucleophilic, making it a

valuable reagent.[1]

Strong Base and Nucleophile: It is used for deprotonation of acidic compounds and in

nucleophilic substitution reactions.[6]

Ester Hydrolysis: It serves as an effective agent for the hydrolysis of esters under mild

conditions.[8]

Introduction of Trimethylsilyl Groups: It can be used to introduce trimethylsilyl ethers.

Polymer Chemistry
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The compound is utilized as an initiator in anionic polymerization processes, for example, with

methyl methacrylate.[6] This allows for excellent control over the molecular weight distribution

and isotacticity of the resulting polymers.[6]

Materials Science and Electronics
Lithium-Ion Batteries: It is actively researched as an electrolyte additive in lithium-ion

batteries, where it has been shown to improve performance and stability.[1][2]

Atomic Layer Deposition (ALD): It is a novel precursor for the ALD of lithium-containing thin

films, such as Li₂CO₃ and other lithium oxides.[1][9] Its volatility and thermal stability allow for

precise control over film composition.[1][9]

Silicone-Based Products: It is used in the formulation of silicones, enhancing their thermal

stability and chemical resistance.[2]
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Caption: General workflow for Atomic Layer Deposition using LiTMSO.
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Conclusion
Lithium trimethylsilanolate is a key organosilicon reagent with significant utility in both

academic research and industrial applications. Its unique reactivity profile makes it an

indispensable tool in organic synthesis, polymer chemistry, and the development of advanced

materials for energy storage and electronics. Proper handling techniques are essential due to

its sensitivity to air and moisture. Future research is expected to further expand its applications,

particularly in the field of materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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